Cas no 915009-79-9 ([(1S)-2-(MORPHOLIN-4-YL)-1-PHENYLETHYL]AMINE)

• Product Name: [(1S)-2-(MORPHOLIN-4-YL)-1-PHENYLETHYL]AMINE
• CAS No: 915009-79-9
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 1964254
• PubChem ID: 6927908
• Update Time: 2025-08-03

[(1S)-2-(MORPHOLIN-4-YL)-1-PHENYLETHYL]AMINE Chemical and Physical Properties

Names and Identifiers

• [(1S)-2-(MORPHOLIN-4-YL)-1-PHENYLETHYL]AMINE
• (1S)-2-morpholin-4-yl-1-phenylethanamine
• 915009-79-9
• SCHEMBL4631795
• [(1S)-2-(Morpholin-4-yl)-1-phenylethyl]amine 2HCl

• Inchi： 1S/C12H18N2O/c13-12(11-4-2-1-3-5-11)10-14-6-8-15-9-7-14/h1-5,12H,6-10,13H2/t12-/m1/s1
• InChI Key： CLAGARRWBBUZDR-GFCCVEGCSA-N
• SMILES： O1CCN(CC1)C[C@H](C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 206.141913202Da
• Monoisotopic Mass: 206.141913202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.5Ų

Additional information on [(1S)-2-(MORPHOLIN-4-YL)-1-PHENYLETHYL]AMINE

Comprehensive Overview of [(1S)-2-(MORPHOLIN-4-YL)-1-PHENYLETHYL]AMINE (CAS No. 915009-79-9): Properties, Applications, and Research Insights

The compound [(1S)-2-(MORPHOLIN-4-YL)-1-PHENYLETHYL]AMINE (CAS No. 915009-79-9) is a chiral amine derivative with a morpholine moiety, widely recognized for its versatility in pharmaceutical and chemical research. Its unique structural features, including the phenyl and amine functional groups, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery, asymmetric synthesis, and material science.

In recent years, the demand for chiral building blocks like [(1S)-2-(MORPHOLIN-4-YL)-1-PHENYLETHYL]AMINE has surged, driven by advancements in enantioselective catalysis and medicinal chemistry. This compound’s stereospecificity is particularly appealing for designing targeted therapeutics, a hot topic in the era of personalized medicine. Its CAS No. 915009-79-9 is often queried in databases like SciFinder and PubChem, reflecting its relevance in high-impact research.

The morpholine ring in [(1S)-2-(MORPHOLIN-4-YL)-1-PHENYLETHYL]AMINE contributes to its solubility and bioavailability, properties critical for drug formulation. This aligns with current trends in green chemistry, where optimizing molecular efficiency while minimizing environmental impact is paramount. Discussions on platforms like ResearchGate often highlight such compounds as case studies for sustainable synthesis.

From a technical perspective, the synthesis of [(1S)-2-(MORPHOLIN-4-YL)-1-PHENYLETHYL]AMINE typically involves asymmetric hydrogenation or reductive amination, methods frequently explored in peer-reviewed journals. Its enantiomeric purity (>98% ee) is a key selling point for suppliers, catering to the stringent requirements of GMP-compliant production. Analysts tracking the fine chemicals market note its growing niche in contract manufacturing.

Beyond pharmaceuticals, CAS No. 915009-79-9 has sparked interest in agrochemical research, particularly in developing eco-friendly pesticides. Its structural motifs are being investigated for ligand design in catalytic systems, a trending topic in organometallic chemistry. Patent filings referencing this compound often emphasize its role in intellectual property-driven innovations.

In summary, [(1S)-2-(MORPHOLIN-4-YL)-1-PHENYLETHYL]AMINE exemplifies the intersection of chiral technology and applied chemistry. Its CAS No. 915009-79-9 serves as a gateway to cutting-edge research, addressing contemporary challenges in healthcare and sustainability. As the scientific community prioritizes molecular diversity, this compound remains a focal point for innovation.